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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is a representative technical guide. A specific Certificate of Analysis
for Fluometuron-desmethyl-d3 was not publicly available at the time of this writing. The data
and methodologies presented are based on available information for closely related
compounds, such as Fluometuron-desmethyl and its parent compound Fluometuron, to provide
a comprehensive overview for research and development purposes.

Introduction

Fluometuron-desmethyl-d3 is the deuterated form of Desmethylfluometuron, the primary
metabolite of the herbicide Fluometuron. As an analytical standard, it is a critical component in
metabolic studies, environmental monitoring, and toxicological assessments. The incorporation
of deuterium provides a distinct mass signature, making it an ideal internal standard for
guantitative analysis by mass spectrometry. This guide provides an in-depth overview of the
technical specifications, analytical methodologies, and applications of Fluometuron-
desmethyl-d3.

Quantitative Data

The following tables summarize the typical quantitative data found on a certificate of analysis
for a related analytical reference material, Fluometuron-desmethyl.

Table 1: Analyte Identification and Properties
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Parameter Value Source
Analyte Name Fluometuron-desmethyl [1]
) 1-methyl-3-[3-

Chemical Name ) [1]
(trifluoromethyl)phenyljurea

CAS Number 3032-40-4 [11[2]

Molecular Formula C9H9F3N20 [1112]

Molecular Weight 218.0667 g/mol [1]
1S/C9HI9F3N20/c1-13-
8(15)14-7-4-2-3-6(5-

InChl [1]
7)9(10,11,12)/h2-5H,1H3,
(H2,13,14,15)

Table 2: Product Specifications
Parameter Value Source

Product Format

Single Solution

[1]

Solvent

Methanol

[1]

Concentration

10 pg/mL

[1]

Storage Condition

Refer to Certificate of Analysis

Shelf Life

Refer to Certificate of Analysis

Experimental Protocols

The following are detailed methodologies for the analysis of Fluometuron and its metabolites,

which are applicable for use with a deuterated internal standard like Fluometuron-desmethyl-

ds.

3.1. Sample Preparation
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e Matrix Spiking: For quantitative analysis, a known concentration of Fluometuron-
desmethyl-d3 is spiked into the sample matrix (e.g., soil, water, biological fluid) as an
internal standard.

o Extraction: The target analytes (Fluometuron and its metabolites) and the internal standard
are extracted from the matrix using an appropriate solvent (e.g., acetonitrile, methanol) and
technique (e.g., solid-phase extraction, liquid-liquid extraction).

o Concentration and Reconstitution: The extract is evaporated to dryness under a gentle
stream of nitrogen and reconstituted in a suitable solvent for chromatographic analysis.

3.2. Chromatographic Analysis (LC-MS/MS)

 Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
tandem mass spectrometer (MS/MS).

o Chromatographic Column: A C18 reverse-phase column is typically used for separation.

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Injection Volume: 5-10 pL.

e Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode. Multiple Reaction
Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion
transitions for the analyte and the internal standard.

Logical Workflows and Pathways

4.1. Analytical Workflow for Quantitation

The following diagram illustrates a typical workflow for the quantitative analysis of an analyte
using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Fluometuron-desmethyl-d3 Analytical
Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412471#fluometuron-desmethyl-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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